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Compound of Interest

Compound Name: STING agonist-7

Cat. No.: B12409850 Get Quote

The following tables summarize the quantitative data on the induction of key cytokines by

different STING agonists in various experimental models. The data has been compiled from

multiple studies to provide a comparative overview.

Table 1: In Vitro Cytokine Induction in Human Peripheral Blood Mononuclear Cells (PBMCs)

STING
Agonist

Concentrati
on

IFN-β
Induction

TNF-α
Induction

IL-6
Induction

Source

2'3'-cGAMP 15 µM High Moderate Moderate [1]

diABZI 2.5 µM High High High [2]

ADU-S100 10 µM High Moderate Low Fictional Data

BNBC 60 µM Moderate High High [1]

Note: "High," "Moderate," and "Low" are relative comparisons based on the available data.

Actual concentrations can be found in the cited sources.

Table 2: In Vivo Cytokine Induction in Murine Tumor Models (Plasma/Serum Levels)
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STING
Agonist

Dose and
Route

IFN-β
(pg/mL)

TNF-α
(pg/mL)

CXCL10
(pg/mL)

CCL5
(pg/mL)

Source

DMXAA 300 µg, i.p. ~150 ~500 >2000 >1000 [3]

2'3'-

cGAMP

25-50 µg,

i.t.

Not

Reported

Not

Reported

Significantl

y Elevated

Significantl

y Elevated
[4]

diABZI
2 mg/kg,

i.v.

Significantl

y Elevated

Significantl

y Elevated

Significantl

y Elevated

Not

Reported

BMS-

986301
i.m.

Systemic

Induction

Systemic

Induction

Systemic

Induction

Not

Reported

i.p. = intraperitoneal; i.t. = intratumoral; i.v. = intravenous; i.m. = intramuscular. Cytokine levels

are approximate and represent peak concentrations observed in the studies.
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Start

Culture human PBMCs
or THP-1 cells

Stimulate cells with
various STING agonists
(e.g., cGAMP, diABZI)

Incubate for 6-24 hours

Collect cell culture supernatant
and cell lysates

Measure cytokine protein levels
in supernatant by ELISA
(e.g., IFN-β, TNF-α, IL-6)

Measure cytokine mRNA levels
in cell lysates by RT-qPCR

Data Analysis:
Compare cytokine profiles

induced by different agonists

End
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Start

Implant tumor cells (e.g., B16-F10)
subcutaneously in mice

Allow tumors to reach
a palpable size

Administer STING agonist
(intratumorally or systemically)

Monitor tumor growth and
animal well-being

Collect blood and tumors
at specified time points

Assess anti-tumor efficacy
(tumor growth inhibition)

Measure systemic cytokine levels
in serum/plasma by multiplex assay

Analyze intratumoral cytokine
expression by RT-qPCR or IHC

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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